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Compound of Interest

Compound Name: CGK733

cat. No.: B1684126

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for the
chemical compound CGK733. Adherence to these protocols is essential for ensuring laboratory
safety, protecting the environment, and maintaining regulatory compliance.

Important Scientific Context: Initial research published in 2006 suggested that CGK733 could
reverse cellular senescence by inhibiting ATM and ATR kinases. However, this research was
subsequently found to be fraudulent and was retracted in 2008[1]. While the biological activities
attributed to CGK733 are discredited, the chemical substance itself exists and possesses
distinct physical and toxicological properties that necessitate careful handling and disposal.

Chemical and Safety Data Summary

The following table summarizes the key quantitative data for CGK733:
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Property Value Reference
CAS Number 905973-89-9 [2][3]
Molecular Formula C23H18CIsFN4O3S [3114]
Molecular Weight 555.84 g/mol [4]
Appearance Off-white solid

Solubility Soluble in DMSO (>5 mg/mL)

Storage Temperature 2-8°C (solid)

GHS Hazard Codes H302, H410 [2]

Hazard Identification and Precautionary Measures

CGKZ733 is classified under the Globally Harmonized System (GHS) with the following hazards:
e H302: Harmful if swallowed[2].
e H410: Very toxic to aquatic life with long-lasting effects[2].

Personal Protective Equipment (PPE): When handling CGK733, it is mandatory to use
appropriate personal protective equipment to minimize exposure risks.

o Eye Protection: Wear safety goggles with side-shields[2].
e Hand Protection: Use protective gloves[2].
» Skin and Body Protection: Wear impervious clothing[2].

» Respiratory Protection: Use a suitable respirator, especially when handling the powder form,
to avoid dust and aerosol formation[2].

Always work in a well-ventilated area, preferably within a chemical fume hood[2]. An accessible
safety shower and eye wash station should be available[2].

Step-by-Step Disposal Protocol
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The primary disposal route for CGK733 and its contaminated materials is through an approved
hazardous waste disposal plant[2]. Do not dispose of CGK733 down the drain or in regular
trash.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect pure CGK733 powder, contaminated gloves, weigh boats, and other
solid materials in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing CGK733 should be collected in a separate, sealed, and
clearly labeled hazardous waste container.

e Sharps: Any needles or other sharps contaminated with CGK733 must be disposed of in a
designated sharps container for hazardous chemical waste.

Step 2: Container Labeling

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"CGK733," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Step 3: Storage of Waste

o Store hazardous waste containers in a designated, secure area away from incompatible
materials such as strong acids, alkalis, and oxidizing agents[2].

o Ensure the storage area is cool and well-ventilated[2].
Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Follow all institutional and local regulations for
hazardous waste disposal.

Accidental Release Measures

In the event of a spill, follow these procedures:
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e Evacuate and Secure the Area: Evacuate personnel from the immediate vicinity of the spill
and ensure the area is well-ventilated[2].

» Don Appropriate PPE: Before attempting to clean the spill, put on all required personal
protective equipment[2].

» Contain the Spill:
o For solid spills: Carefully sweep or scoop the material to avoid generating dust.

o For liquid spills: Absorb the solution with an inert, non-combustible material such as
diatomite or universal binders[2].

o Collect the Waste: Place all contaminated materials into a labeled hazardous waste
container[2].

o Decontaminate the Area: Scrub the affected surfaces and any contaminated equipment with
alcohol[2].

» Dispose of all materials as hazardous waste according to the protocol outlined above[2].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CGK733 waste.
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of CGK733 waste.

By following these procedures, you contribute to a safe and responsible laboratory
environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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